Cas no 60940-13-8 (1-Fluoro-4-nitro-2-trifluoromethylsulfanyl-benzene)

• Product Name: 1-Fluoro-4-nitro-2-trifluoromethylsulfanyl-benzene
• CAS No: 60940-13-8
• MF: C₇H₃F₄NO₂S
• MW: 241.162834405899
• MDL: MFCD27926271
• CID: 5234910
• Update Time: 2026-03-08

1-Fluoro-4-nitro-2-trifluoromethylsulfanyl-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-4-nitro-2-trifluoromethylsulfanyl-benzene

• MDL： MFCD27926271
• Inchi： 1S/C7H3F4NO2S/c8-5-2-1-4(12(13)14)3-6(5)15-7(9,10)11/h1-3H
• InChI Key： CAKWJBKQZUOMMF-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C([N+]([O-])=O)C=C1SC(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Fluoro-4-nitro-2-trifluoromethylsulfanyl-benzene

1-Fluoro-4-nitro-2-trifluoromethylsulfanyl-benzene: A Comprehensive Overview

The compound 1-Fluoro-4-nitro-2-trifluoromethylsulfanyl-benzene (CAS No. 60940-13-8) is a highly specialized aromatic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its potential applications in drug development and advanced materials. The molecule consists of a benzene ring substituted with three distinct groups: a fluoro group at position 1, a nitro group at position 4, and a trifluoromethylsulfanyl group at position 2. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the importance of trifluoromethylsulfanyl groups in modulating the electronic properties of aromatic compounds. The trifluoromethylsulfanyl group (-S-CF3) is known to act as an electron-withdrawing group due to the electronegativity of fluorine atoms. This effect is further amplified by the presence of the nitro group (-NO2), which is one of the strongest electron-withdrawing groups. The combination of these groups significantly alters the electronic environment of the benzene ring, making 1-Fluoro-4-nitro-2-trifluoromethylsulfanyl-benzene highly reactive in certain chemical transformations. This reactivity has been exploited in various synthetic routes to construct complex molecules with potential bioactive properties.

The synthesis of 1-Fluoro-4-nitro-2-trifluoromethylsulfanyl-benzene typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable benzene derivative with the trifluoromethylsulfanyl group, followed by nitration and fluorination steps. The nitration process is particularly challenging due to the need for selective substitution on the aromatic ring without affecting other functional groups. Recent advancements in catalytic systems and green chemistry have provided more efficient and environmentally friendly methods for synthesizing this compound, reducing the reliance on hazardous reagents.

In terms of chemical properties, 1-Fluoro-4-nitro-2-trifluoromethylsulfanyl-benzene exhibits high thermal stability and excellent solubility in polar solvents. These properties make it suitable for use in high-performance materials such as advanced polymers and composites. Additionally, the compound has shown promising results in preliminary studies related to its application as a precursor for bioactive molecules. For instance, researchers have explored its potential as an intermediate in the synthesis of anti-inflammatory agents and anticancer drugs due to its ability to undergo various bioisosteric replacements.

The unique combination of substituents in 1-Fluoro-4-nitro-2-trifluoromethylsulfanyl-benzene also makes it an attractive candidate for use in electrochemical applications. Recent research has demonstrated that this compound can serve as an effective dopant in conductive polymers, enhancing their electrical conductivity without compromising mechanical stability. This property opens up new possibilities for its use in flexible electronics and energy storage devices such as supercapacitors.

From an environmental perspective, understanding the fate and transport of 1-Fluoro-4-nitro-2-trifluoromethylsulfanyl-benzene in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under UV light, primarily through photooxidation pathways. However, further research is needed to evaluate its persistence in different environmental media and its potential toxicity to aquatic organisms.

In conclusion, 1-Fluoro-4-nitro-2-trifluoromethylsulfanyl-benzene (CAS No. 60940-13-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.